Cas no 1485337-68-5 (2-Oxiranecarboxylic acid, 3-(3,4-difluorophenyl)-3-methyl-, methyl ester)

• Product Name: 2-Oxiranecarboxylic acid, 3-(3,4-difluorophenyl)-3-methyl-, methyl ester
• CAS No: 1485337-68-5
• MF: C₁₁H₁₀F₂O₃
• MW: 228.192110538483
• CID: 5274077
• Update Time: 2025-05-19

2-Oxiranecarboxylic acid, 3-(3,4-difluorophenyl)-3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Oxiranecarboxylic acid, 3-(3,4-difluorophenyl)-3-methyl-, methyl ester
• Methyl 3-(3,4-difluorophenyl)-3-methyloxirane-2-carboxylate

• Inchi： 1S/C11H10F2O3/c1-11(9(16-11)10(14)15-2)6-3-4-7(12)8(13)5-6/h3-5,9H,1-2H3
• InChI Key： YBQPGIINHVKEHK-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=C(F)C(F)=C2)(C)C1C(OC)=O

Additional information on 2-Oxiranecarboxylic acid, 3-(3,4-difluorophenyl)-3-methyl-, methyl ester

Introduction to 2-Oxiranecarboxylic acid, 3-(3,4-difluorophenyl)-3-methyl-, methyl ester (CAS No. 1485337-68-5)

The compound 2-Oxiranecarboxylic acid, 3-(3,4-difluorophenyl)-3-methyl-, methyl ester, identified by the CAS number 1485337-68-5, represents a significant advancement in the field of medicinal chemistry. This compound belongs to a class of heterocyclic carboxylic esters that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug development. The structural features of this molecule, particularly the presence of a 3,4-difluorophenyl substituent and a methyl ester group, contribute to its unique chemical behavior and biological activity.

Recent studies have highlighted the importance of fluorinated aromatic rings in enhancing the bioavailability and metabolic stability of pharmaceutical compounds. The 3,4-difluorophenyl moiety in this compound not only imparts electronic properties that influence its reactivity but also contributes to its binding affinity with biological targets. This has made it a valuable scaffold for designing novel therapeutic agents targeting various diseases, including cancer and inflammatory disorders.

The methyl ester functionality at the position adjacent to the oxirane ring introduces a site for further chemical modification, allowing for the synthesis of derivatives with tailored pharmacokinetic profiles. This flexibility has been exploited in several research endeavors aimed at optimizing drug efficacy and minimizing side effects. The oxirane ring itself is a key structural element, known for its ability to participate in nucleophilic substitution reactions, which can be harnessed for bioconjugation strategies in drug delivery systems.

In the context of contemporary pharmaceutical research, this compound has been investigated for its potential as an intermediate in the synthesis of more complex molecules. Its unique structural motifs make it a promising candidate for exploring new chemical spaces, particularly in the development of small-molecule inhibitors. The difluorophenyl group enhances lipophilicity, which is often crucial for crossing biological membranes, while the methyl ester can be hydrolyzed to yield a carboxylic acid derivative that may exhibit different biological activities.

One of the most intriguing aspects of this compound is its potential role in modulating enzyme activity. Preliminary computational studies suggest that it may interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and obesity. The fluorine atoms at the 3 and 4 positions introduce electron-withdrawing effects that can fine-tune the electronic properties of the aromatic ring, influencing both its binding affinity and metabolic stability. This has led to interest in exploring its derivatives as kinase inhibitors or other enzyme-targeted therapies.

The synthesis of this compound involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core aromatic structure, while protecting group strategies have been utilized to ensure regioselective functionalization. These synthetic approaches not only highlight the ingenuity of modern organic chemistry but also provide valuable insights into how complex molecules can be constructed with precision.

From a pharmacological perspective, the oxirane ring presents an opportunity for covalent binding strategies, which can enhance target specificity and duration of action. This concept has been explored in recent years as a means to develop more effective anticancer agents that minimize off-target effects. The methyl ester group can be cleaved under specific conditions to release a free carboxylic acid, which may exhibit different pharmacological properties compared to its ester form.

The presence of fluorine atoms also opens up possibilities for exploring fluorine-induced biorelevance (FIBR), where fluorine's unique electronic properties influence biological outcomes. This includes effects on metabolic pathways and interactions with biological targets at an atomic level. The combination of these features makes this compound an attractive candidate for further investigation into structure-activity relationships (SAR) and drug design principles.

In conclusion, 2-Oxiranecarboxylic acid, 3-(3,4-difluorophenyl)-3-methyl-, methyl ester (CAS No. 1485337-68-5) represents a significant contribution to medicinal chemistry due to its unique structural features and potential applications in drug development. Its synthesis showcases modern organic methodologies, while its pharmacological profile suggests multiple avenues for therapeutic intervention. As research continues to uncover new applications for fluorinated compounds and heterocyclic structures, this molecule will undoubtedly play a crucial role in shaping future pharmaceutical discoveries.